cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride

• IUPAC Name: [(1R,2S,5S)-2-amino-5-phenylcyclohexyl]methanol;hydrochloride
• InChI: InChI=1S/C13H19NO.ClH/c14-13-7-6-11(8-12(13)9-15)10-4-2-1-3-5-10;/h1-5,11-13,15H,6-9,14H2;1H/t11-,12-,13-;/m0./s1
• InChI Key: QVXZVWCZSJOJAP-QKWXXBCPSA-N
• Canonical SMILES: C1CC(C(CC1C2=CC=CC=C2)CO)N.Cl
• Isomeric SMILES: C1C[C@@H]([C@@H](C[C@H]1C2=CC=CC=C2)CO)N.Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol

Description

Cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride (cis-Amphenol HCl) is a cyclic amine hydrochloride that has been used in scientific research for decades. It is a crystalline solid that is soluble in water, ethanol, and methanol and is used in a variety of experiments. It has a melting point of 145-146°C and is of low toxicity. Cis-Amphenol HCl has many applications in the laboratory, including synthesis, spectroscopy, and chromatography.

Scientific Research Applications

Catalytic Oxidation and Chemical Synthesis

Research in catalytic oxidation and selective chemical synthesis often investigates compounds with cyclohexene structures or related functionalities. For instance, studies on the controllable and selective catalytic oxidation of cyclohexene have highlighted the synthetic value of products with various oxidation states and functional groups, which are crucial intermediates in the chemical industry (Cao et al., 2018). Such research could be indirectly relevant to understanding how cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride might be synthesized or utilized in similar catalytic processes.

Pharmaceutical and Biological Activity

The exploration of specific chemical isomers, such as cis and trans configurations in pharmaceutical compounds, plays a significant role in developing new medications and understanding biological activity. For example, the differentiation between cis and trans isomers significantly impacts the biological activities and therapeutic applications of various drugs (Craveur et al., 2013). Investigating the specific configuration of cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride could reveal unique biological interactions or pharmacological benefits.

Chemical Degradation and Environmental Impact

Studies on the degradation of chemical compounds, such as 1,3-dichloropropenes, in soil or other environments provide insight into the stability, persistence, and environmental impact of similar structured chemicals (Dijk, 1974). Understanding the degradation pathways and environmental fate of cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride could be important for its safe use and disposal.